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Compound of Interest

Compound Name: Ec-17

Cat. No.: B569181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Folate-FITC, a conjugate of the essential B vitamin folic acid and the fluorescent dye

fluorescein isothiocyanate (FITC), has emerged as a powerful tool in biomedical research and

drug development. Its utility stems from the high affinity of the folate moiety for the folate

receptor (FR), which is frequently overexpressed on the surface of various cancer cells. This

specific targeting mechanism, combined with the robust fluorescence of FITC, allows for the

selective visualization and tracking of FR-positive cells, making it an invaluable probe for a

range of applications, from in vitro cellular imaging to in vivo tumor targeting. This in-depth

technical guide provides a comprehensive overview of the core photophysical properties of

Folate-FITC, detailed experimental protocols, and visualizations of key biological and

experimental processes.

Core Photophysical Properties
The fluorescence of Folate-FITC is governed by the fluorescein moiety. Key quantitative

photophysical parameters are summarized in the table below. It is important to note that while

the properties of free FITC provide a strong baseline, conjugation to folic acid and the local

microenvironment can influence these values.
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Property Value Notes

Maximum Excitation

Wavelength (λex)
~490 - 495 nm

Optimal wavelength for

exciting the fluorophore.

Maximum Emission

Wavelength (λem)
~519 - 525 nm

Wavelength of maximum

fluorescence intensity.

Molar Extinction Coefficient (ε) ~75,000 M⁻¹cm⁻¹

A measure of how strongly the

molecule absorbs light at a

given wavelength. This value is

for free FITC.

Fluorescence Quantum Yield

(Φ)
~0.92

The ratio of photons emitted to

photons absorbed. This value

is for free FITC; the quantum

yield of the conjugate may be

slightly lower due to potential

quenching upon conjugation.

Fluorescence Lifetime (τ) ~4 ns

The average time the molecule

spends in the excited state

before returning to the ground

state. This value is for free

fluorescein and can be

influenced by factors such as

solvent, pH, and binding to

other molecules.[1][2][3][4]

Mandatory Visualizations
To facilitate a deeper understanding of the mechanisms and workflows associated with Folate-

FITC, the following diagrams have been generated using the DOT language.
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Folate Receptor-Mediated Endocytosis of Folate-FITC

FR-Positive Cancer Cell

Folate-FITC

Folate Receptor (FR)

Specific Binding

Cell Membrane

Recycling to surface

Clathrin-Coated Pit

Binding

Early Endosome (Acidic pH)

Internalization

Dissociation

Lysosome

Trafficking

Receptor Recycling

FITC Fluorescence Signal

Accumulation & Signal

Click to download full resolution via product page

Folate Receptor-Mediated Endocytosis Pathway
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Workflow for In Vitro Cellular Uptake of Folate-FITC
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Chemical Conjugation of Folic Acid to FITC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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